Cas no 89794-02-5 (4-Bromo-2-chloro-1-methylbenzene)

4-Bromo-2-chloro-1-methylbenzene structure

89794-02-5 structure

Product Name:4-Bromo-2-chloro-1-methylbenzene

CAS No:89794-02-5

Molecular Formula:C₇H₆BrCl

Molecular Weight:205.479540348053

MDL:MFCD00060651

CID:61314

PubChem ID:2735554

4-Bromo-2-chloro-1-methylbenzene Properties

Names and Identifiers

- 4-BROMO-2-CHLOROTOLUENE
- 4-bromo-2-chloro-1-methylbenzene
- 4-Bromo-2-chloro-1-methylbenzene (ACI)
- Toluene, 4-bromo-2-chloro- (6CI, 7CI)
- 1-Bromo-3-chloro-4-methylbenzene
- 4-Bromo-2-chlorotoluene,98%
- 4-bromanyl-2-chloranyl-1-methyl-benzene
- 2-Chloro 4-bromo toluene
- AC8404
- A843315
- 4-Bromo-2-chloro toluene
- AKOS005259080
- EN300-193159
- Benzene, 4-bromo-2-chloro-1-methyl-
- DTXSID20370792
- 2-chloro-4-bromotoluene
- SCHEMBL168931
- PS-8099
- J-514634
- SY016937
- B2068
- 4-bromo-chlorotoluene
- 4-Bromo-2-chlorotoluene, 98%
- CS-0032909
- 89794-02-5
- MFCD00060651
- 4-bromo-2-chloro-1-methyl-benzene
- LIFMTDJMLRECMX-UHFFFAOYSA-N
- DB-024282
- +Expand
- MDL： MFCD00060651
- InChIKey： LIFMTDJMLRECMX-UHFFFAOYSA-N
- Inchi： 1S/C7H6BrCl/c1-5-2-3-6(8)4-7(5)9/h2-4H,1H3
- SMILES： ClC1C(C)=CC=C(Br)C=1
- BRN： 3234853

Computed Properties

Exact Mass: 203.93400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 203.934
Heavy Atom Count: 9
Complexity: 94.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 3.41090
PSA: 0.00000
Refractive Index: n20/D 1.574(lit.)
Boiling Point: 212 °C(lit.)
Flash Point: Fahrenheit: 219.2 ° f
Celsius: 104 ° c
Color/Form: colorless liquid
Solubility: Not determined
Density: 1.54 g/mL at 25 °C(lit.)

4-Bromo-2-chloro-1-methylbenzene Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Prompt：warning
Risk Phrases： 36/37/38
Signal Word：Warning
HazardClass：IRRITANT

4-Bromo-2-chloro-1-methylbenzene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Bromo-2-chloro-1-methylbenzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003LD2-5g	4-Bromo-2-chloro-1-methylbenzene	89794-02-5	98%	5g	$5.00	2024-04-20
A2B Chem LLC	AB66854-1g	4-bromo-2-chloro-1-methylbenzene	89794-02-5	98%	1g	$4.00	2024-04-19
Aaron	AR003LLE-1g	4-Bromo-2-chloro-1-methylbenzene	89794-02-5		1g	$4.00
abcr	AB131826-25g	4-Bromo-2-chlorotoluene, 98%; .	89794-02-5	98%	25g	€19.20
Ambeed	A200741-1g	4-Bromo-2-chlorotoluene	89794-02-5	98%	1g	$5.0	2024-04-15
Apollo Scientific	OR7803-5g	4-Bromo-2-chlorotoluene	89794-02-5	98%	5g	£10.00	2024-05-25
Chemenu	CM328773-1000g	4-bromo-2-chloro-1-methylbenzene	89794-02-5	95%+	1000g	$512
Enamine	EN300-193159-1.0g	4-bromo-2-chloro-1-methylbenzene	89794-02-5	95%	1g	$0.0
eNovation Chemicals LLC	K09396-100g	4-BROMO-2-CHLOROTOLUENE	89794-02-5	97%	100g	$200	2021-10-21
Fluorochem	018262-25g	4-Bromo-2-chlorotoluene	89794-02-5	99%	25g	￡14.00	2022-03-01

4-Bromo-2-chloro-1-methylbenzene Synthesis

Synthetic Circuit 1

95-49-8

89794-02-5

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Boron trifluoride etherate , Gold trichloride Solvents: 1,2-Dichloroethane ; 11 h, 60 °C

Reference

: Gold-catalyzed halogenation of aromatics by N-halosuccinimides

Mo, Fanyang; Yan, Jerry Mingtao; Qiu, Di; Li, Fei; Zhang, Yan; et al, Angewandte Chemie, 2010, 49(11), 2028-2032

Synthetic Circuit 2

39478-78-9

89794-02-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 1.5 h, 80 °C; 80 °C → 40 °C
1.2 Reagents: Cuprous chloride ; 30 min, 40 °C
1.3 Reagents: Sodium nitrite Solvents: Water ; 30 min, 40 °C; 40 °C → 60 °C; 2.5 h, 60 °C

Reference

: Synthesis of 4-bromo-2-chlorotoluene

Xue, Xuming; Zhao, Haoyu; Jiang, Tao, Zhongguo Yiyao Gongye Zazhi, 2006, 37(9), 588-589

Synthetic Circuit 3

95-49-8

89794-02-5

Reaction Conditions

1.1 Reagents: Bromine

Reference

: Qualitative studies on chromatographic peaks of monobromination products of o-chlorotoluene

Zhang, Lin, Hunan Shifan Daxue Ziran Kexue Xuebao, 1987, 10(1), 57-61

Synthetic Circuit 4

95-49-8

89794-02-5

54932-72-8

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: 2-Propenoic acid, 2-methyl-, 3-(trimethoxysilyl)propyl ester, polymer with 1-eth… (on silica-supported iron oxide magnetic nanoparticles, gold chloride complex) Solvents: 1,2-Dichloroethane ; 15 h, 60 °C

Reference

: A new recoverable Au(III) catalyst supported on magnetic polymer nanocomposite for aromatic bromination

Li, Bai; Gao, Linfeng; Bian, Fengling; Yu, Wei, Tetrahedron Letters, 2013, 54(9), 1063-1066